Cas no 6964-10-9 (5-amino-4-phenyl-1,3-thiazole-2-thiol)

• Product Name: 5-amino-4-phenyl-1,3-thiazole-2-thiol
• CAS No: 6964-10-9
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• MDL: MFCD01766188
• CID: 504480
• PubChem ID: 3001791
• Update Time: 2025-04-19

5-amino-4-phenyl-1,3-thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione,5-amino-4-phenyl-
• 2-Thiazolethiol, 5-amino-4-phenyl-
• 5-Amino-2-mercapto-4-phenyl-thiazol
• 5-amino-2-mercapto-4-phenylthiazole
• 5-amino-4-phenyl-1,3-thiazole-2-thiol
• 5-amino-4-phenyl-3H-thiazole-2-thione
• 5-amino-4-phenylthiazole-2(3H)-thione
• 5-amino-4-phenylthiazole-2-thiol
• AC1MHDYZ
• CTK9A1539
• F2147-0563
• NIOSH
• NSC66334
• SureCN543712
• XJ5123390
• EN300-236141
• XJ51233900
• NS00044345
• NIOSH/XJ5123390
• CS-0269786
• 2(3H)-Thiazolethione, 5-amino-4-phenyl-
• 6964-10-9
• 5-amino-4-phenyl-3H-1,3-thiazole-2-thione
• AKOS005208570
• 5-amino-4-phenyl-2,3-dihydro-1,3-thiazole-2-thione
• 5-Amino-4-phenyl-2-thiazolethiol
• SCHEMBL543712
• 5-amino-4-phenyl-thiazole-2-thiol
• NSC-66334
• NSC 66334
• T5ARV38C9Q
• DFBLEVVSFACJOY-UHFFFAOYSA-N
• EINECS 230-164-0
• DTXSID30219901
• 5-amino-4-phenyl-2(3h)-thiazolethione

• MDL： MFCD01766188
• Inchi： 1S/C9H8N2S2/c10-8-7(11-9(12)13-8)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,12)
• InChI Key： DFBLEVVSFACJOY-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1N)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 208.01304
• Monoisotopic Mass: 208.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 354.2°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.776
• PSA: 38.05
• LogP: 3.63610